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Compound of Interest

Compound Name: 2,3,3',4',5'-Pentachlorobipheny!
CAS No.: 76842-07-4
Cat. No.: B1594564
Get Quote
. J

Core Directive: The Structural Identity of PCB 116

PCB 116 is a specific congener within the polychlorinated biphenyl (PCB) family, designated by
the International Union of Pure and Applied Chemistry (IUPAC) as 2,3,4,5,6-
pentachlorobiphenyl.[1][2]

Unlike the widely studied "dioxin-like" PCBs (such as PCB 126 or PCB 169), PCB 116
possesses a unique molecular architecture that renders it a Non-Dioxin-Like (NDL) PCB. Its
toxicity and biological activity are governed not by the Aryl Hydrocarbon Receptor (AhR), but by
its specific three-dimensional conformation and interaction with calcium signaling pathways.

Molecular Architecture

The molecule consists of a biphenyl core where one phenyl ring is perchlorinated (fully
substituted with chlorine atoms at positions 2, 3, 4, 5, and 6) and the second phenyl ring is
unsubstituted (containing only hydrogen atoms).

e Formula: C12HsCls
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e Molecular Weight: 326.43 g/mol
e Chlorine Content: ~54% by weight
e Symmetry:

(Plane of symmetry). PCB 116 is achiral.

The Ortho-Effect and Non-Planarity

The defining structural feature of PCB 116 is the presence of two chlorine atoms at the ortho
positions (C2 and C6) on the substituted ring. These bulky chlorine atoms create significant
steric repulsion with the hydrogen atoms at the ortho' positions (C2' and C6') of the opposing
ring.

This steric hindrance prevents the two phenyl rings from adopting a coplanar configuration.[3]
Consequently, PCB 116 exists in a twisted conformation with a dihedral angle typically ranging
between 70° and 90° in solution, minimizing the potential energy of the system.
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Figure 1: Steric interactions between ortho-chlorines on Ring A and ortho-hydrogens on Ring B
force PCB 116 into a non-planar, non-dioxin-like conformation.

Physicochemical Properties[4][5][6]

For drug development professionals assessing metabolic stability or environmental fate, the
lipophilicity of PCB 116 is a critical parameter. It is highly lipophilic, facilitating rapid absorption
and accumulation in lipid-rich tissues (adipose, brain).

Property Value | Description Relevance

IUPAC Name 2,3,4,5,6-Pentachlorobiphenyl Unique Identifier

Ballschmiter & Zell No. 116 Standard Congener ID

Log Kow 6.3 — 6.8 (Estimated) High bioaccumulation potential
Water Solubility <10 pg/L (at 25°C) Negligible; strictly hydrophobic
Vapor Pressure ~1.0 x 10~% Pa (at 25°C) Semi-volatie; atmospheric

transport

Partitions readily from water to

Henry's Law Constant ~20-30 Pa[4][5]-m3/mol )

air

No enantiomers; no
Chirality Achiral atropisomer separation

needed

Biological Interface: Toxicity and Mechanism of
Action

Unlike coplanar PCBs (e.g., PCB 126) that bind with high affinity to the Aryl Hydrocarbon
Receptor (AhR) and induce CYP1A enzymes, PCB 116 is a Non-Dioxin-Like (NDL) PCB. Its
non-planar conformation prevents it from fitting into the planar binding pocket of the AhR.

Neurotoxicity via Ryanodine Receptors (RyR)

The primary toxicological target for PCB 116 is the Ryanodine Receptor (RyR), a calcium
release channel in the endoplasmic/sarcoplasmic reticulum.[3][6][7]
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e Mechanism: PCB 116 stabilizes the "open" state of RyR channels.
o Effect: Uncontrolled release of Ca2* from intracellular stores.

o Outcome: Altered neuronal signaling, potential neurodevelopmental deficits, and dendritic
growth anomalies. This mechanism is distinct from the "dioxin-like" toxicity and is critical for
neurotoxicology screening.

Metabolic Interference: CYP2B Induction

PCB 116 acts as a Phenobarbital-type (PB-type) inducer.
« |t activates the Constitutive Androstane Receptor (CAR) rather than AhR.

o This results in the transcriptional induction of CYP2B family enzymes (e.g., CYP2B1/2 in
rats, CYP2B6 in humans).

e Drug Development Context: Presence of PCB 116 can accelerate the metabolism of CYP2B
substrates (e.g., bupropion, efavirenz), leading to altered pharmacokinetics in exposed
populations.
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Figure 2: Divergent signaling pathways. PCB 116 bypasses the AhR pathway (red) and
activates RyR (green) and CAR (yellow) pathways, leading to neurotoxicity and metabolic
enzyme induction.

Experimental Protocols
Synthesis: Suzuki-Miyaura Cross-Coupling

For research requiring high-purity PCB 116, the Suzuki coupling method is superior to older
Cadogan or Ullmann reactions due to higher specificity and yield.

Protocol:

e Reagents:

[¢]

Aryl Halide: Bromobenzene (1.0 eq).

o

Boronic Acid: 2,3,4,5,6-Pentachlorophenylboronic acid (1.1 eq).

[e]

Catalyst: Pd(PPhs)a (3-5 mol%).

o

Base: Na2COs (2M aqueous solution).

[¢]

Solvent: Toluene/Ethanol (4:1 v/v).
e Procedure:
o Degas solvents with nitrogen to prevent oxidation of the catalyst.

o Combine reagents in a reaction vessel under inert atmosphere (

)

o Reflux at 90-100°C for 12-24 hours.

o Monitor progress via GC-MS.[8]

e Purification:
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[e]

Cool to room temperature, extract with hexane.

(¢]

Wash organic layer with water and brine.

[¢]

Dry over anhydrous

[¢]

Purify via silica gel column chromatography (Eluent: 100% Hexane).

[e]

Recrystallize from methanol/hexane if necessary to achieve >99% purity.

Analytical Characterization (GC-MS)

PCB 116 is analyzed using high-resolution gas chromatography with mass spectrometry
(HRGC-MS).

e Column: Non-polar capillary column (e.g., DB-5ms or equivalent, 60m x 0.25mm x 0.25um).
e Carrier Gas: Helium at 1.0 mL/min (constant flow).
e Temperature Program:
o Start: 100°C (hold 1 min).
o Ramp 1: 20°C/min to 180°C.
o Ramp 2: 2°C/min to 280°C (hold 5 min).
« Identification:
o Retention Time: Elutes after tetra-PCBs and before most hexa-PCBs.
o Mass Spectrum: Molecular ion cluster

at m/z 324, 326, 328 (characteristic pentachloro isotope pattern 5:5:2).

o Key Fragment:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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